Cas no 1806911-27-2 (6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine)

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine is a versatile pyridine derivative with a reactive aminomethyl group, a bromo substituent, and a difluoromethyl moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the bromo group facilitates further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and bioavailability in drug design. The aminomethyl functionality allows for conjugation or derivatization, broadening its utility in medicinal chemistry. This compound’s well-defined structure and multiple reactive sites make it particularly useful for constructing complex heterocyclic frameworks, supporting applications in lead optimization and material science. Its high purity and stability ensure reliable performance in synthetic workflows.

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine structure

1806911-27-2 structure

Product Name:6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine

CAS No:1806911-27-2

MF:C₈H₉BrF₂N₂

MW:251.071267843246

CID:4862108

Update Time:2025-05-23

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine
- Inchi： 1S/C8H9BrF2N2/c1-4-6(9)2-5(3-12)13-7(4)8(10)11/h2,8H,3,12H2,1H3
- InChI Key： YLZLAGHLIFXZRX-UHFFFAOYSA-N
- SMILES： BrC1C=C(CN)N=C(C(F)F)C=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 1.5
Topological Polar Surface Area: 38.9

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058898-250mg	6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine	1806911-27-2	97%	250mg	$940.80	2022-03-31
Alichem	A029058898-500mg	6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine	1806911-27-2	97%	500mg	$1,662.60	2022-03-31
Alichem	A029058898-1g	6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine	1806911-27-2	97%	1g	$2,920.40	2022-03-31

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine Related Literature

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Additional information on 6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine

6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine, identified by the CAS number 1806911-27-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative exhibits a unique combination of functional groups, including an amino methyl group, a bromine atom, a difluoromethyl group, and a methyl substituent. These features make it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material synthesis. The presence of the amino methyl group in this compound introduces nucleophilic properties, while the bromine atom provides opportunities for further substitution reactions. The difluoromethyl group adds electron-withdrawing characteristics, enhancing the molecule's reactivity in certain chemical transformations. Additionally, the methyl substituent contributes to the compound's stability and solubility, making it a versatile building block for various chemical reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. Researchers have explored efficient methods to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles. The development of scalable synthesis routes has been a focal point in recent studies, driven by the increasing demand for high-quality pyridine derivatives in pharmaceutical and agrochemical industries.

The application of 6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine extends beyond traditional chemical synthesis. Its unique electronic properties make it an ideal candidate for use in advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have demonstrated its potential as a component in lightweight, high-performance materials for electronic devices.

In the context of drug discovery, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its ability to interact with specific biological targets through hydrogen bonding and π-π interactions has been extensively studied. Preclinical studies have indicated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways, opening new avenues for its application in treating chronic diseases.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. The integration of eco-friendly practices into its synthesis and application has been emphasized to align with global sustainability goals.

In conclusion, 6-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-methylpyridine stands out as a multifaceted compound with diverse applications across chemistry, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key player in modern chemical innovation.